ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate

• Molecular Formula: C24H20N4O3
• Molecular Weight: 412.4 g/mol
• IUPAC Name: ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C24H20N4O3/c1-2-31-24(30)20-9-3-5-10-21(20)27-23(29)17(15-26)14-18-16-28(13-7-12-25)22-11-6-4-8-19(18)22/h3-6,8-11,14,16H,2,7,13H2,1H3,(H,27,29)/b17-14+
• InChI Key: IRPXUPAIXYQYBC-SAPNQHFASA-N
• Isomeric SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)/C(=C/C2=CN(C3=CC=CC=C32)CCC#N)/C#N
• SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C(=CC2=CN(C3=CC=CC=C32)CCC#N)C#N

Description

Ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate involves the inhibition of protein synthesis in cancer cells. It targets the ribosome, which is responsible for the production of proteins, and prevents it from functioning properly. This leads to the inhibition of cancer cell growth and proliferation.
Biochemical and physiological effects:
Ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. It has also been shown to have low toxicity in animal models, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate in lab experiments include its high potency, low toxicity, and ability to selectively target cancer cells. However, its synthesis method is complex and requires specialized equipment, which may limit its widespread use in research.

Future Directions

There are several future directions for research related to ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate. These include further studies on its mechanism of action, optimization of its synthesis method, and development of new formulations for improved delivery. It may also be studied for its potential applications in other areas of research, such as neurodegenerative diseases and infectious diseases.
In conclusion, ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate is a promising compound for scientific research, particularly in the field of cancer research. Its high potency, low toxicity, and ability to selectively target cancer cells make it a promising candidate for further development. Further research is needed to fully understand its mechanism of action and potential applications in other areas of research.

Synthesis Methods

The synthesis method for ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate involves the reaction of 2-cyanoethylindole-3-carboxaldehyde with ethyl 2-amino-3-(benzoylamino)benzoate in the presence of a catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

Ethyl 2-[[(E)-2-cyano-3-[1-(2-cyanoethyl)indol-3-yl]prop-2-enoyl]amino]benzoate has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer treatments.